4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11FN2O4S/c1-9-2-5-11(8-13(9)16(17)18)15-21(19,20)12-6-3-10(14)4-7-12/h2-8,15H,1H3
• InChI Key: SHPFPSQVEMSVLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C13H11FN2O4S
• Molecular Weight: 310.30 g/mol

Description

4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide, also known as FNPSA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been found to exhibit various biological activities, making it a valuable tool for studying different biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide is not fully understood. However, it is believed to inhibit the activity of enzymes by binding to their active sites and interfering with their catalytic activity. 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has also been found to interact with proteins and modulate their functions.
Biochemical and Physiological Effects:
4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been found to exhibit high selectivity and potency against several enzymes. However, 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide in scientific research. One potential application is the development of new drugs that target specific enzymes and proteins. 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide can also be used as a probe to study protein-ligand interactions and protein folding. Additionally, further studies are needed to explore the potential therapeutic applications of 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide in various diseases, including cancer and inflammation.
In conclusion, 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide is a valuable compound that has been widely used in scientific research. Its inhibitory activity against enzymes and its ability to interact with proteins make it a valuable tool for studying different biological processes. Further research is needed to explore its potential therapeutic applications and to develop new drugs that target specific enzymes and proteins.

Synthesis Methods

4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 4-methyl-3-nitroaniline with p-fluorobenzenesulfonyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain pure 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide.

Scientific Research Applications

4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has been extensively used in scientific research to study various biological processes. It has been found to exhibit inhibitory activity against several enzymes, including carbonic anhydrase, urease, and acetylcholinesterase. 4-fluoro-N-(4-methyl-3-nitrophenyl)benzenesulfonamide has also been used as a fluorescent probe to study protein-ligand interactions.